Cas no 1257294-38-4 (1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole)

• Product Name: 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole
• CAS No: 1257294-38-4
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• CID: 5053645
• Update Time: 2025-05-19

1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-bromo-2-methylpyrrolo[3,2-c]pyridine
• 1-Benzenesulfonyl-4-bromo-2-methyl-1H-pyrrolo[3,2-c]pyridine
• 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole

• Inchi： 1S/C14H11BrN2O2S/c1-10-9-12-13(7-8-16-14(12)15)17(10)20(18,19)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： KNVMEARCEWMVTQ-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C)N(C=2C=CN=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 3.6
• Topological Polar Surface Area: 60.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 516.1±60.0 °C at 760 mmHg
• Flash Point: 266.0±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole

Introduction to 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole (CAS No: 1257294-38-4)

1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole, with the chemical identifier CAS No 1257294-38-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the azaindole class, a structural motif known for its diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a benzenesulfonyl group, a bromine substituent, and dimethyl substitution on the azaindole core, makes this molecule a promising candidate for further investigation.

The benzenesulfonyl moiety is a key feature of this compound, contributing to its potential interaction with biological targets through hydrogen bonding and electrostatic interactions. This group is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The 4-bromo substitution enhances the compound's electronic properties, allowing for further functionalization and tuning of its pharmacological profile. Additionally, the 2-dimethyl groups provide steric hindrance and can influence the conformational flexibility of the molecule, which is crucial for optimizing bioavailability and target engagement.

In recent years, azaindoles have emerged as a valuable scaffold in the development of novel therapeutic agents. Their structural similarity to indoles, coupled with additional nitrogen atoms, allows for unique interactions with biological systems. Research has demonstrated that azaindoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole may contribute to its potential efficacy in these areas.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The combination of the azaindole core with sulfonyl and bromine substituents provides multiple sites for further derivatization, enabling chemists to explore various structural modifications. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological properties. Recent advancements in synthetic methodologies have made it possible to construct complex heterocyclic compounds more efficiently, thereby accelerating the development of novel therapeutics.

The pharmaceutical industry has shown increasing interest in azaindoles due to their reported biological activities. For instance, certain derivatives have been investigated for their potential role in modulating kinase enzymes, which are often implicated in cancer progression. The benzenesulfonyl group in 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole may facilitate interactions with such targets by serving as a hydrogen bond acceptor or by participating in π-stacking interactions. These interactions are critical for achieving high affinity and selectivity in drug design.

Moreover, the 4-bromo substituent can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to introduce additional functional groups into organic molecules. This capability allows for the construction of more complex derivatives with tailored biological properties. Such transformations are essential for optimizing lead compounds into viable drug candidates.

The 2-dimethyl groups not only influence the steric environment but also contribute to the overall lipophilicity of the molecule. This balance between lipophilicity and polarizability is crucial for membrane permeability and metabolic stability, factors that significantly impact a drug's bioavailability. By carefully modulating these substituents, researchers can fine-tune the pharmacokinetic profile of 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole and enhance its therapeutic potential.

Recent studies have also highlighted the importance of computational modeling in understanding the binding modes of small molecules to biological targets. Molecular docking simulations can predict how 1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole interacts with proteins such as kinases or transcription factors. These predictions provide valuable insights into optimizing the compound's structure for improved binding affinity and selectivity. Furthermore, virtual screening techniques have been employed to identify novel analogs with enhanced pharmacological properties.

In conclusion,1-Benzenesulfonyl-4-bromo-2-dimethyl-5-azaindole represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. The interplay between the benzenesulfonyl, 4-bromo, and 2-dimethyl substituents offers multiple opportunities for chemical modification and optimization. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are likely to play a significant role in the discovery and development of next-generation drugs.